Cas no 1350478-76-0 (4-Methyl-3-(oxan-3-yl)-1h-pyrazol-5-amine)

• Product Name: 4-Methyl-3-(oxan-3-yl)-1h-pyrazol-5-amine
• CAS No: 1350478-76-0
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5698980
• PubChem ID: 63013479
• Update Time: 2025-08-03

4-Methyl-3-(oxan-3-yl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1149196
• AKOS012312264
• 1350478-76-0
• 4-METHYL-3-(OXAN-3-YL)-1H-PYRAZOL-5-AMINE
• 1H-Pyrazol-3-amine, 4-methyl-5-(tetrahydro-2H-pyran-3-yl)-
• 4-Methyl-3-(oxan-3-yl)-1h-pyrazol-5-amine

• Inchi： 1S/C9H15N3O/c1-6-8(11-12-9(6)10)7-3-2-4-13-5-7/h7H,2-5H2,1H3,(H3,10,11,12)
• InChI Key： JMXMWGOGAKLAKB-UHFFFAOYSA-N
• SMILES： O1CCCC(C2=C(C)C(N)=NN2)C1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 418.2±45.0 °C(Predicted)
• pka: 16.18±0.50(Predicted)

Additional information on 4-Methyl-3-(oxan-3-yl)-1h-pyrazol-5-amine

4-Methyl-3-(oxan-3-yl)-1H-pyrazol-5-amine: A Comprehensive Overview

4-Methyl-3-(oxan-3-yl)-1H-pyrazol-5-amine (CAS No. 1350478-76-0) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug discovery and advanced materials development. In this article, we will delve into the properties, synthesis, and applications of 4-Methyl-3-(oxan-3-yl)-1H-pyrazol-5-amine, while incorporating the latest findings from scientific literature to provide a comprehensive understanding.

The molecular structure of 4-Methyl-3-(oxan-3-yl)-1H-pyrazol-5-amine consists of a pyrazole ring system substituted with a methyl group at position 4 and an oxane (tetrahydropyran) group at position 3. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, which contributes to its versatile reactivity and biological activity. The oxane group introduces additional complexity to the molecule, enhancing its solubility and stability under various conditions. This combination of structural features makes 4-Methyl-3-(oxan-3-yl)-1H-pyrazol-5-amine a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 4-Methyl-substituted pyrazoles in medicinal chemistry. These compounds have demonstrated promising anti-inflammatory, antifungal, and anticancer activities in preclinical models. For instance, researchers have reported that pyrazole derivatives with methyl substitutions exhibit potent inhibition against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore the potential of 4-Methyl-substituted pyrazoles as leads for developing novel therapeutic agents.

The synthesis of 4-Methyl-substituted pyrazoles has been optimized through various methodologies, including the Paal-Knorr synthesis and microwave-assisted reactions. These methods allow for efficient construction of the pyrazole ring with high yields and excellent control over substitution patterns. The incorporation of an oxane group into the molecule further expands its functional diversity, enabling applications in both small-molecule drug design and polymer chemistry.

In terms of applications, 4-Methyl-substituted pyrazoles have found utility in several areas beyond medicine. For example, these compounds have been explored as corrosion inhibitors for metals in harsh environments due to their ability to form protective films on metal surfaces. Additionally, their use as precursors for advanced materials, such as conductive polymers and coordination polymers, has been reported in recent literature.

One area where 4-Methyl-substituted pyrazoles have shown particular promise is in the development of fluorescent sensors for environmental monitoring. By leveraging the inherent fluorescence properties of pyrazole derivatives, researchers have designed sensors capable of detecting heavy metal ions and organic pollutants with high sensitivity and selectivity. These sensors represent a significant advancement in environmental analytics and highlight the versatility of pyrazole-based compounds.

Moreover, the incorporation of an oxane group into pyrazole derivatives has opened new avenues for exploring their pharmacokinetic properties. Studies indicate that the oxane moiety enhances the bioavailability of these compounds by improving their solubility and permeability across biological membranes. This property is particularly advantageous for developing orally administered drugs with improved efficacy.

Despite its numerous advantages, the development of pyrazole-based compounds faces certain challenges. One major concern is their potential toxicity at higher doses, which necessitates rigorous safety evaluations during preclinical testing. Additionally, optimizing the scalability of synthesis methods remains a critical area for further research to ensure cost-effective production on an industrial scale.

In conclusion, 4-Methyl-substituted pyrazoles, including CAS No. 1350478-76-, represent a class of compounds with immense potential across multiple disciplines. Their unique structural features, coupled with advancements in synthetic methodologies and application development, position them as key players in future innovations within chemistry and related fields.